2,2-Dimethyl-4-methoxyindanone

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 4-methoxy-2,2-dimethyl-3H-inden-1-one
• InChI: InChI=1S/C12H14O2/c1-12(2)7-9-8(11(12)13)5-4-6-10(9)14-3/h4-6H,7H2,1-3H3
• InChI Key: AQAVUHZSLUUCHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C1=O)C=CC=C2OC)C

Description

2,2-Dimethyl-4-methoxyindanone is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxy-indanone (25 g) is added portionwise to a stirred suspension of sodium hydride (40.1 g, 60% in mineral oil) and methyl iodide (62.4 g) in anhydrous THF (990 ml) under nitrogen and the mixture is stirred at RT overnight. The reaction mixture is quenched with H2O, washed with diethyl ether and the etheral layer is washed with 10% aq. NaHSO3 and H2O, dried, filtered, and evaporated. The residue is chromatographed (silica gel; eluent=hexane/EtOAC) affording the desired product as a solid.